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Compound of Interest

Compound Name: 2-Di-1-ASP
CAS No.: 1694-48-0
Cat. No.: B10818430
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Di-1-ASP (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide), also known as DASPE], is a
fluorescent, lipophilic cationic dye utilized for the vital staining of mitochondria in living cells.[1]
[2][3] Its accumulation within the mitochondria is dependent on the mitochondrial membrane
potential (A¥Ym), making it a valuable tool for assessing mitochondrial function and cell viability.
[4][5] This document provides detailed application notes and protocols for the use of 2-Di-1-
ASP, with a specific focus on optimizing incubation time and temperature for reliable and
reproducible results.

Physicochemical Properties and Storage
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Property Value Reference
Synonyms DASPEI, Compound 18a [1][6]

CAS Number 3785-01-1 [1]
Molecular Weight 380.27 g/mol [2]
Excitation (Aex) ~461 nm (in Methanol) [1]
Emission (Aem) ~589 nm (in Methanol) [1]
Solubility Soluble in DMSO [2]

Store at 4°C, protect from light.
Stock solutions can be stored

Storage [1][6]
at -20°C for up to 1 month or

-80°C for up to 6 months.

Quantitative Data Summary: Staining Conditions

The optimal incubation time and temperature for 2-Di-1-ASP staining can vary depending on
the cell type and experimental goals. The following table summarizes recommended starting
concentrations and incubation parameters from various sources. It is highly recommended to
perform a titration and time-course experiment to determine the optimal conditions for your
specific model system.
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Recommended
Parameter Notes References
Range

Higher concentrations
may lead to non-
specific background
10nM -5 uM staining. Start with a [7]
concentration in the

Working

Concentration

low micromolar range

and optimize.

Shorter incubation

times (10-20 minutes)

are often sufficient for

gualitative imaging.

Incubation Time 10 - 60 minutes Longer incubation [81[9][10]

times (up to 1 hour)

may be necessary for

guantitative assays or

time-lapse imaging.

Incubation at 37°C is

common for

mammalian cells to
Incubation Room Temperature maintain physiological [0J[11]
Temperature (25°C) to 37°C conditions. Lower

temperatures may

slow down dye

uptake.

Experimental Protocols
l. Preparation of 2-Di-1-ASP Stock and Working
Solutions

Materials:

e 2-Di-1-ASP powder
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o Dimethyl sulfoxide (DMSO), anhydrous
e Appropriate cell culture medium or buffer (e.g., PBS, HBSS)
Protocol:

o Stock Solution (e.g., 1 mM): To prepare a 1 mM stock solution, dissolve 0.38 mg of 2-Di-1-
ASP powder in 1 mL of anhydrous DMSO. Vortex briefly to ensure complete dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected from light.[6]

o Working Solution: On the day of the experiment, thaw an aliquot of the stock solution. Dilute
the stock solution to the desired final working concentration in pre-warmed cell culture
medium or buffer. For example, to make a 1 uM working solution, dilute the 1 mM stock
solution 1:1000.

Il. Staining of Adherent Cells for Fluorescence
Microscopy

Materials:

Adherent cells cultured on glass-bottom dishes or chamber slides

2-Di-1-ASP working solution

Pre-warmed cell culture medium or buffer

Fluorescence microscope with appropriate filters

Protocol:

e Cell Culture: Culture cells to the desired confluency on a suitable imaging vessel.

o Aspirate Medium: Carefully aspirate the cell culture medium from the cells.

e Add Staining Solution: Add the pre-warmed 2-Di-1-ASP working solution to the cells,
ensuring the entire cell monolayer is covered.
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Incubation: Incubate the cells for 15-60 minutes at 37°C, protected from light. The optimal
incubation time should be determined empirically for each cell type.[8]

Washing (Optional but Recommended): While 2-Di-1-ASP is a no-wash dye, a wash step
can reduce background fluorescence.[4][12] To wash, gently aspirate the staining solution
and replace it with pre-warmed culture medium or buffer. Incubate for a few minutes before
imaging.

Imaging: Image the stained cells using a fluorescence microscope equipped with filters
appropriate for the excitation and emission spectra of 2-Di-1-ASP (e.g., a standard FITC or
TRITC filter set may be suitable due to its broad emission).

lll. Staining of Suspension Cells for Flow Cytometry

Materials:

Suspension cells

2-Di-1-ASP working solution

FACS tubes

Flow cytometer

Protocol:

Cell Preparation: Pellet the suspension cells by centrifugation and resuspend them in pre-
warmed cell culture medium or buffer at a concentration of 1 x 1076 cells/mL.

Staining: Add the 2-Di-1-ASP working solution to the cell suspension to achieve the desired
final concentration.

Incubation: Incubate the cells for 15-30 minutes at 37°C, protected from light.

Analysis: Analyze the stained cells directly on a flow cytometer without a wash step.

Visualization of Experimental Workflow
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The following diagrams illustrate the key steps in the experimental protocols for using 2-Di-1-
ASP.

a Add 2-Di-1-ASP b: 5
Culture Adherent Cells Aspir. Working Solution . Wash (Optional)

Click to download full resolution via product page

Caption: Workflow for staining adherent cells with 2-Di-1-ASP.

Prepare Suspension Cells Add 2-Di-1-ASP Incubate .
° (1x1076 cells/mL) Working Solution (15-30 min, 37°C) Flow Cytometry Analysis

Click to download full resolution via product page

Caption: Workflow for staining suspension cells with 2-Di-1-ASP.

Mitochondrial Function and Signaling Context

2-Di-1-ASP accumulation is driven by the negative charge inside the mitochondrial matrix,
which is maintained by the electron transport chain. Therefore, a decrease in 2-Di-1-ASP
fluorescence can indicate mitochondrial depolarization, a key event in apoptosis and a hallmark

of mitochondrial dysfunction.[4]

The following diagram illustrates the principle of 2-Di-1-ASP uptake in relation to mitochondrial

membrane potential.
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Caption: Principle of 2-Di-1-ASP uptake by mitochondria.

Concluding Remarks
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2-Di-1-ASP is a versatile fluorescent probe for visualizing mitochondria in living cells and
assessing mitochondrial membrane potential. The protocols and data presented here provide a
comprehensive guide for its application. For optimal results, it is crucial to empirically determine
the ideal staining conditions, including concentration, incubation time, and temperature, for
each specific experimental system. Careful optimization will ensure accurate and reproducible
data in your research and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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